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Compound of Interest

Compound Name: Ru-(R,R)-Ms-DENEB

Cat. No.: B6591323

Essential Safety and Handling Guide for Ru-
(R,R)-Ms-DENEB

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, use, and
disposal of the ruthenium catalyst Ru-(R,R)-Ms-DENEB. The following procedural guidance is
designed to ensure the safe and effective use of this compound in a laboratory setting.

Compound Information and Hazard Assessment

Ru-(R,R)-Ms-DENEB is an oxo-tethered ruthenium(ll) complex, appearing as a powder,
primarily used as a highly efficient catalyst for asymmetric hydrogenation.[1] While a specific
Safety Data Sheet (SDS) for Ru-(R,R)-Ms-DENEB is not readily available, data from closely
related compounds and general knowledge of organometallic ruthenium complexes indicate
several potential hazards.

Chemical Identification:
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Property Value

Chloro[N-[(1R,2R)-2-[(S)-[2-[[(1,2,3,4,5,6-n)-4-
) methylphenyllmethoxy]ethyl]Jamino-kN]-1,2-
Chemical Name
diphenylethyllmethanesulfonamidato-

KN]ruthenium

Synonym(s) (R,R)-Ms-DENEB™
CAS Number 1333981-86-4[1]
Molecular Formula C25H29CIN203RuUS[1]
Molecular Weight 574.10 g/mol [1]

Known and Inferred Hazards:

Based on information for similar compounds such as (R,R)-Ts-DENEB, the following hazards

should be considered[2]:
o Combustible Solid: Classified under Storage Class 11 for combustible solids.[1]

» Health Hazards: May cause damage to organs through prolonged or repeated exposure. It is

also suspected of causing cancer.[2]

o Environmental Hazards: Harmful to aquatic life with long-lasting effects. It has a Water
Hazard Class (WGK) of 3, indicating it is highly hazardous to water.[1]

o Acute Hazards: While not explicitly stated for this compound, similar organometallic powders
can cause skin and eye irritation. Inhalation of dust should be avoided.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory for handling Ru-(R,R)-Ms-DENEB. The following
table summarizes the required equipment.
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PPE Category Item Specifications and Use
Chemical splash goggles are
Eye Protection Safety Goggles required at all times when

handling the compound.

Face Shield

Recommended when handling
larger quantities or when there

is a risk of splashing.

Hand Protection

Nitrile Gloves

Double-gloving is
recommended. Inspect gloves
for any tears or punctures
before use. Change gloves

immediately if contaminated.

Body Protection

Laboratory Coat

A flame-retardant lab coat
should be worn and fully
buttoned.

Apron

A chemically resistant apron
should be worn over the lab

coat.

Respiratory Protection

Fume Hood

All handling of the solid
compound must be conducted
in a certified chemical fume
hood.

Respirator

If there is a potential for dust
generation outside of a fume
hood, a NIOSH-approved
respirator with a particulate

filter is required.

Experimental Protocols: Handling and Disposal

3.1. General Handling and Weighing
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All operations involving the solid form of Ru-(R,R)-Ms-DENEB must be performed within a
certified chemical fume hood to minimize inhalation exposure.

Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the
workspace within the fume hood by lining it with absorbent, disposable bench paper.

Weighing: Use an analytical balance inside the fume hood or a dedicated weighing
enclosure. Handle the powder carefully to avoid generating dust. Use anti-static weighing
dishes if available.

Transfer: When transferring the solid, use a spatula or other appropriate tool. Avoid pouring
the powder directly from the bottle.

Spills: In case of a small spill, carefully clean the area with a damp cloth or absorbent paper
(avoid dry sweeping which can generate dust). Place all contaminated materials in a sealed
bag for hazardous waste disposal. For larger spills, evacuate the area and follow your
institution's emergency procedures.

3.2. Reaction Setup and Quenching

Inert Atmosphere: As an organometallic catalyst, Ru-(R,R)-Ms-DENEB should be handled
under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation, especially if it is
sensitive to air or moisture.

Reaction Quenching: At the end of the reaction, the catalyst must be properly quenched. A
common procedure involves the slow addition of a protic solvent like isopropanol or
methanol to the reaction mixture, followed by water. This should be done cautiously,
especially if reactive intermediates are present.

3.3. Waste Disposal Plan
All waste containing Ru-(R,R)-Ms-DENEB must be treated as hazardous waste.

e Solid Waste: Contaminated consumables (gloves, bench paper, weighing dishes, etc.)
should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.
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e Liquid Waste: The quenched reaction mixture and any solvent rinses should be collected in a
separate, sealed, and labeled hazardous waste container. Do not mix with other waste
streams unless compatibility is confirmed.

» Disposal: All hazardous waste must be disposed of through your institution's environmental
health and safety office, following all local and national regulations.

Visualized Workflow
The following diagram illustrates the standard operational workflow for handling Ru-(R,R)-Ms-
DENEB, from preparation to disposal.

Caption: Workflow for Ru-(R,R)-Ms-DENEB handling.

This guide provides a framework for the safe handling of Ru-(R,R)-Ms-DENEB. Always consult
your institution's specific safety protocols and the latest safety information before beginning any
work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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